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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromodecane-d21, a deuterated analog of 1-bromodecane. This document is intended for

researchers and professionals in the fields of chemical synthesis and drug development who

utilize stable isotope-labeled compounds.

Core Physical and Chemical Data
1-Bromodecane-d21, also known as Decyl bromide-d21, is a valuable synthetic intermediate.

[1][2] Its high isotopic purity makes it suitable for a range of applications, including use as an

internal standard in mass spectrometry-based studies or for introducing a deuterated decyl

chain in the synthesis of complex molecules.

Table 1: Quantitative Physical and Chemical Properties of 1-Bromodecane-d21
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Property Value

Molecular Weight 242.31 g/mol [1][2]

Linear Formula CD₃(CD₂)₈CD₂Br

Boiling Point 238 °C (literature value)

Density 1.166 g/mL at 25 °C

Isotopic Purity 98 atom % D

Chemical Purity 95%

Note: The physical properties of the non-deuterated 1-bromodecane are very similar, with a

molecular weight of 221.18 g/mol , a boiling point of 238 °C, a density of 1.066 g/mL at 25 °C,

and a refractive index of n20/D 1.456.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-
Bromodecane-d21 are not readily available in the public domain. The reported values are

generally provided by commercial suppliers and are based on their internal quality control

procedures. However, a general methodology for the synthesis of its non-deuterated analog, 1-

bromodecane, can be described and would be analogous for the deuterated compound,

starting from 1-decanol-d22.

General Synthesis Protocol for 1-Bromodecane (Analogous for 1-Bromodecane-d21)

This protocol describes the synthesis of 1-bromodecane from 1-decanol. The synthesis of 1-
Bromodecane-d21 would follow a similar procedure, substituting 1-decanol with 1-decanol-

d22.

Reaction Setup: 1 mole of 1-decanol is cooled and treated with 0.5 moles of concentrated

sulfuric acid, followed by the addition of 1.25 moles of 48% hydrogen bromide.

Reflux: The resulting mixture is boiled under reflux for 6 hours.

Distillation: The product is then steam-distilled.
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Purification: The collected 1-bromodecane is separated. To remove the ether by-product, the

crude product is washed twice with approximately one-fifth of its volume of cold,

concentrated sulfuric acid or hydrochloric acid.

Washing and Drying: The product is subsequently washed with water, neutralized with a

sodium bicarbonate solution, and washed with water again. It is then dried over calcium

chloride.

Final Distillation: The final product is purified by distillation through a 20-cm Vigreux column

to yield pure 1-bromodecane.

Applications and Workflow
1-Bromodecane-d21 primarily serves as a synthetic intermediate or building block. It is used

to introduce a deuterated decyl group into a target molecule. This is particularly useful in

pharmaceutical research for metabolism studies (DMPK), where the deuterium labeling can

help in tracking the metabolic fate of a drug candidate.

The general workflow for utilizing 1-Bromodecane-d21 in a synthetic context is depicted

below.
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Caption: General workflow for the use of 1-Bromodecane-d21 as a synthetic intermediate.

Safety and Handling
While specific safety data for the deuterated compound is limited, the safety profile is expected

to be very similar to that of 1-bromodecane.
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Handling: Use with adequate ventilation and wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin, eyes, and

clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.

First Aid: In case of contact with eyes, flush with plenty of water for at least 15 minutes. For

skin contact, flush with plenty of water. If inhaled, move to fresh air. If ingested, do not induce

vomiting and seek immediate medical attention.

This document provides a summary of the available technical data for 1-Bromodecane-d21.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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